Cas no 1421516-13-3 (N-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]thiophene-2-sulfonamide)

• Product Name: N-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]thiophene-2-sulfonamide
• CAS No: 1421516-13-3
• MF: C₁₁H₁₃N₃O₃S₂
• MW: 299.36921954155
• CID: 5833367
• PubChem ID: 71795149
• Update Time: 2025-06-13

N-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methyl-6-oxopyrimidin-1-yl)ethyl]thiophene-2-sulfonamide
• N-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]thiophene-2-sulfonamide
• AKOS024545906
• F6258-0457
• N-(2-(4-methyl-6-oxopyrimidin-1(6H)-yl)ethyl)thiophene-2-sulfonamide
• 1421516-13-3

• Inchi： 1S/C11H13N3O3S2/c1-9-7-10(15)14(8-12-9)5-4-13-19(16,17)11-3-2-6-18-11/h2-3,6-8,13H,4-5H2,1H3
• InChI Key： AOONSLTWPDLWAJ-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2C=NC(C)=CC2=O)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 299.03983363g/mol
• Monoisotopic Mass: 299.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 116Ų

Additional information on N-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]thiophene-2-sulfonamide

Introduction to N-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]thiophene-2-sulfonamide (CAS No. 1421516-13-3)

N-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]thiophene-2-sulfonamide] is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 1421516-13-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate architecture of this molecule, featuring a thiophene ring linked to a sulfonamide group and an embedded dihydropyrimidine core, positions it as a candidate for further exploration in drug discovery.

The chemical structure of N-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]thiophene-2-sulfonamide] is characterized by its multifaceted functional groups, which contribute to its reactivity and interaction with biological targets. The presence of the thiophene ring, known for its stability and ability to participate in various chemical reactions, alongside the sulfonamide moiety, which is frequently employed in medicinal chemistry due to its bioisosteric properties, makes this compound a versatile scaffold for medicinal chemists. The dihydropyrimidine core further enhances its potential by providing a site for structural modifications that can fine-tune its pharmacological profile.

In recent years, there has been a surge in interest regarding molecules that incorporate heterocyclic structures, such as thiophene and dihydropyrimidine derivatives, due to their demonstrated efficacy in modulating various biological pathways. Research has shown that these compounds can exhibit inhibitory activity against enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The specific arrangement of atoms in N-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]thiophene-2-sulfonamide] suggests that it may interact with targets in a manner that could lead to therapeutic benefits.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes that play a role in disease progression. For instance, studies have indicated that sulfonamide derivatives can interfere with the activity of enzymes such as dihydrofolate reductase (DHFR), which is crucial for DNA synthesis and repair. By targeting such enzymes, N-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]thiophene-2-sulfonamide] may be able to disrupt metabolic pathways that are essential for the survival of pathological cells. This mechanism of action aligns with the broader trend in drug development towards precision targeting.

The synthesis of N-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-y)ethyl]thiophene - 2 - sulfonamide] presents an intriguing challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and purity. The use of multi-step reactions involving cyclization, substitution, and functional group transformations allows chemists to tailor the properties of the compound precisely. These synthetic strategies not only facilitate the production of N-[2-(4-methyl - 6 - oxo - 1 , 6 - dihydropyrimidin - 1 - yl) ethyl]thiophene - 2 - sulfonamide] but also provide insights into how structural modifications can influence its biological activity.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for evaluating the potential of new compounds. These approaches allow researchers to predict how N-[2-(4-methyl - 6 - oxo - 1 , 6 - dihydropyrimidin - 1 - yl) ethyl]thiophene - 2 - sulfonamide] will interact with biological targets based on its chemical structure. By leveraging these technologies, scientists can identify promising candidates for further investigation more rapidly than traditional methods alone would permit. This synergy between experimental chemistry and computational biology is transforming the way new drugs are developed.

The pharmacokinetic properties of N-[2-(4-methyl - 6 - oxo - 1 , 6 - dihydropyrimidin - 1 - yl) ethyl]thiophene - 2 - sulfonamide] are also critical factors that determine its suitability as a therapeutic agent. Studies on related compounds have shown that sulfonamides can exhibit good oral bioavailability and metabolic stability, which are essential for their clinical efficacy. Understanding how N-[2-(4-methyl - 6 - oxo - 1 , 6 - dihydropyrimidin strong > p > ) ethyl]thiophene